Cas no 1246815-11-1 (Racecadotril-d5)
Racecadotril-d5 Chemical and Physical Properties
Names and Identifiers
-
- [2H5]-Racecadotril
- Racecadotril-d5
- [2H5]-Acetorphan
- N-[2-[(Acetylthio)methyl]-1-oxo-3-phenylpropyl]glycine (Phenyl-d5)methyl Ester; Acetorphan-d5; (+/-)-Racecadotril-d5; Redotil-d5; Tiorfan-d5;
- HY-17399S
- (2,3,4,5,6-pentadeuteriophenyl)methyl 2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetate
- 1246815-11-1
- CS-0202306
-
- Inchi: 1S/C21H23NO4S/c1-16(23)27-15-19(12-17-8-4-2-5-9-17)21(25)22-13-20(24)26-14-18-10-6-3-7-11-18/h2-11,19H,12-15H2,1H3,(H,22,25)/i3D,6D,7D,10D,11D
- InChI Key: ODUOJXZPIYUATO-LKOJFEAXSA-N
- SMILES: S(C(C)=O)CC(C(NCC(=O)OCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 390.16616312g/mol
- Monoisotopic Mass: 390.16616312g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.8
- XLogP3: 3.3
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 77-79oC
- Boiling Point: 574.5±50.0 °C at 760 mmHg
- Flash Point: 301.2±30.1 °C
- Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
Racecadotril-d5 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
Racecadotril-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R070602-10mg |
Racecadotril-d5 |
1246815-11-1 | 10mg |
$ 176.00 | 2023-09-06 | ||
| TRC | R070602-100mg |
Racecadotril-d5 |
1246815-11-1 | 100mg |
$ 1420.00 | 2023-09-06 | ||
| ChemScence | CS-0202306-10mg |
Racecadotril-d5 |
1246815-11-1 | 10mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0202306-100mg |
Racecadotril-d5 |
1246815-11-1 | 100mg |
$0.0 | 2022-04-28 | ||
| 1PlusChem | 1P01CCUC-1mg |
Racecadotril-d5 |
1246815-11-1 | ≥99% deuterated forms (d1-d5) | 1mg |
$91.00 | 2024-07-10 | |
| 1PlusChem | 1P01CCUC-5mg |
Racecadotril-d5 |
1246815-11-1 | ≥99% deuterated forms (d1-d5) | 5mg |
$235.00 | 2024-07-10 | |
| 1PlusChem | 1P01CCUC-10mg |
Racecadotril-d5 |
1246815-11-1 | ≥99% deuterated forms (d1-d5) | 10mg |
$381.00 | 2024-07-10 | |
| 1PlusChem | 1P01CCUC-25mg |
Racecadotril-d5 |
1246815-11-1 | ≥99% deuterated forms (d1-d5) | 25mg |
$851.00 | 2024-07-10 | |
| A2B Chem LLC | AW55332-1mg |
Racecadotril-d5 |
1246815-11-1 | ≥99% deuterated forms (d1-d5) | 1mg |
$45.00 | 2024-04-20 | |
| A2B Chem LLC | AW55332-5mg |
Racecadotril-d5 |
1246815-11-1 | ≥99% deuterated forms (d1-d5) | 5mg |
$162.00 | 2024-04-20 |
Racecadotril-d5 Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Racecadotril-d5
Comprehensive Guide to Racecadotril-d5 (CAS No. 1246815-11-1): Properties, Applications, and Market Insights
Racecadotril-d5, a deuterated analog of the well-known antidiarrheal agent Racecadotril, has garnered significant attention in pharmaceutical research and development. With the CAS number 1246815-11-1, this compound is specifically designed for use as an internal standard in mass spectrometry and other analytical techniques. The incorporation of five deuterium atoms enhances its utility in quantitative analysis, making it indispensable in pharmacokinetic studies and drug metabolism research.
The chemical structure of Racecadotril-d5 closely resembles that of its parent compound, Racecadotril, but with deuterium substitutions at key positions. This modification ensures minimal interference with biological systems while providing distinct mass spectral signatures for accurate detection. Researchers value Racecadotril-d5 for its high isotopic purity, typically exceeding 98%, which is critical for reliable analytical results. The compound's stability under various storage conditions further adds to its appeal in laboratory settings.
One of the primary applications of Racecadotril-d5 is in the field of pharmacokinetic studies. As an internal standard, it helps quantify Racecadotril and its metabolites in biological samples with unparalleled precision. This is particularly important in clinical trials and post-marketing surveillance, where accurate measurement of drug concentrations is essential for assessing efficacy and safety. The growing demand for robust analytical methods in drug development has propelled the popularity of Racecadotril-d5 in recent years.
Another emerging application of Racecadotril-d5 is in metabolomics research. Scientists are increasingly using this compound to explore the metabolic pathways of Racecadotril and its interactions with other drugs. The ability to track deuterated analogs provides valuable insights into drug-drug interactions and personalized medicine approaches. This aligns with the current trend toward precision medicine, where understanding individual variations in drug metabolism is paramount.
The market for Racecadotril-d5 has seen steady growth, driven by advancements in analytical chemistry and the pharmaceutical industry's need for high-quality reference standards. Manufacturers are focusing on improving synthesis protocols to meet the increasing demand for deuterated compounds. Additionally, the rise of contract research organizations (CROs) has created new opportunities for suppliers of specialized chemicals like Racecadotril-d5.
Quality control is a critical aspect of Racecadotril-d5 production. Reputable suppliers adhere to strict guidelines to ensure the compound's purity, stability, and consistency. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely employed to verify the identity and purity of Racecadotril-d5. These quality assurance measures are vital for researchers who rely on the compound for accurate and reproducible results.
In conclusion, Racecadotril-d5 (CAS No. 1246815-11-1) plays a pivotal role in modern pharmaceutical research and analytical chemistry. Its unique properties as a deuterated internal standard make it invaluable for pharmacokinetic studies, metabolomics research, and drug development. As the demand for precise analytical methods continues to grow, Racecadotril-d5 is poised to remain a key tool for scientists worldwide. Researchers and procurement specialists should prioritize sourcing this compound from trusted suppliers to ensure the highest quality for their studies.
1246815-11-1 (Racecadotril-d5) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)